Cas no 4053-33-2 (5-methyl-2(1H)-Quinolinone)

• Product Name: 5-methyl-2(1H)-Quinolinone
• CAS No: 4053-33-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1112105
• PubChem ID: 12237459
• Update Time: 2025-04-23

5-methyl-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2(1H)-Quinolinone
• MFCD18836755
• 5-methylquinolin-2(1H)-one
• SCHEMBL433885
• SY295224
• DB-196646
• YPDAYWNKUYQDTJ-UHFFFAOYSA-N
• 4053-33-2

• Inchi： 1S/C10H9NO/c1-7-3-2-4-9-8(7)5-6-10(12)11-9/h2-6H,1H3,(H,11,12)
• InChI Key： YPDAYWNKUYQDTJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C(C)=CC=CC=2N1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 5-methyl-2(1H)-Quinolinone

Introduction to 5-methyl-2(1H)-Quinolinone (CAS No. 4053-33-2)

5-methyl-2(1H)-Quinolinone, identified by the Chemical Abstracts Service Number (CAS No.) 4053-33-2, is a heterocyclic organic compound belonging to the quinolinone family. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. Quinolinone derivatives are well-known for their broad spectrum of pharmacological effects, making them valuable candidates for drug discovery and development.

The molecular structure of 5-methyl-2(1H)-Quinolinone consists of a quinoline core substituted with a methyl group at the 5-position and a carbonyl group at the 2-position. This specific arrangement contributes to its reactivity and interaction with biological targets. The presence of the carbonyl group enhances its potential as a precursor in synthesizing more complex molecules, while the methyl group influences its electronic properties and binding affinity.

In recent years, there has been growing interest in quinolinone derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. 5-methyl-2(1H)-Quinolinone has been investigated for its potential role in modulating biological pathways associated with these conditions. Its ability to interact with enzymes and receptors makes it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 5-methyl-2(1H)-Quinolinone is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to enhance its pharmacological activity and reduce potential side effects. For instance, functionalization at different positions on the quinoline ring can lead to compounds with improved solubility, bioavailability, and target specificity. These modifications are crucial in optimizing drug candidates for clinical use.

The synthesis of 5-methyl-2(1H)-Quinolinone typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as cyclization, condensation, and oxidation are commonly employed in the synthesis process. These methods underscore the compound's synthetic accessibility, which is essential for both academic research and industrial applications.

Recent advancements in computational chemistry have further accelerated the study of 5-methyl-2(1H)-Quinolinone. Molecular modeling and docking studies allow researchers to predict how this compound interacts with biological targets at the atomic level. This approach has been instrumental in identifying key binding sites and understanding mechanism of action. Such insights are critical for designing next-generation drugs that are more effective and selective.

The pharmacological profile of 5-methyl-2(1H)-Quinolinone has been explored in several preclinical studies. These investigations have revealed promising results in terms of anti-inflammatory effects, particularly in models of chronic inflammation. The compound's ability to inhibit certain inflammatory pathways suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary studies have indicated anticancer properties, with 5-methyl-2(1H)-Quinolinone showing ability to induce apoptosis in certain cancer cell lines.

Another area of interest is the compound's neuroprotective potential. Quinolinone derivatives have been studied for their ability to cross the blood-brain barrier, making them candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. 5-methyl-2(1H)-Quinolinone, with its unique structural features, may offer a new avenue for developing neuroprotective therapies. Further research is needed to fully elucidate its mechanisms of action in this context.

The environmental impact and sustainability of using 5-methyl-2(1H)-Quinolinone in research and industry are also important considerations. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, ensuring that the production of this compound is environmentally responsible.

In conclusion, 5-methyl-2(1H)-Quinolinone (CAS No. 4053-33-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its demonstrated biological activities, makes it a valuable scaffold for developing new drugs. Advances in synthetic chemistry, computational modeling, and preclinical studies continue to expand our understanding of this compound's capabilities. As research progresses, 5-methyl-2(1H)-Quinolinone is likely to play an increasingly important role in addressing various therapeutic challenges.